Cas no 425615-33-4 (Imidazo[1,2-c]pyrimidine,7-methyl-)

Imidazo[1,2-c]pyrimidine,7-methyl- structure

425615-33-4 structure

Product Name:Imidazo[1,2-c]pyrimidine,7-methyl-

CAS No:425615-33-4

Molecular Formula:C₇H₇N₃

Molecular Weight:133.15100

CID:326818

PubChem ID:22385757

Imidazo[1,2-c]pyrimidine,7-methyl- Properties

Names and Identifiers

- Imidazo[1,2-c]pyrimidine,7-methyl-
- 7-methylimidazo[1,2-c]pyrimidine
- Imidazo[1,2-c]pyrimidine, 7-methyl- (9CI)
- 7-METHYL-IMIDAZO[1,2-C]PYRIMIDINE
- IMIDAZO[1,2-C]PYRIMIDINE,7-METHYL
- IMIDAZO[1,2-C]PYRIMIDINE, 7-METHYL-
- AKOS006311491
- AB55008
- GRUOYAPDMGXDRX-UHFFFAOYSA-N
- SCHEMBL2659263
- 425615-33-4
- CS-0045898
- AMY15903
- InChIKey： GRUOYAPDMGXDRX-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H7N3/c1-6-4-7-8-2-3-10(7)5-9-6/h2-5H,1H3
- SMILES： CC1=CC2=NC=CN2C=N1

Computed Properties

Exact Mass: 133.06400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 133.063997236g/mol
Heavy Atom Count: 10
Complexity: 126
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 30.2Å²

Experimental Properties

LogP: 1.03770
PSA: 30.19000

Imidazo[1,2-c]pyrimidine,7-methyl- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Chemenu	CM330628-100mg	7-Methylimidazo[1,2-c]pyrimidine	425615-33-4	95%+	100mg	$259

Imidazo[1,2-c]pyrimidine,7-methyl- Related Literature

1. Inside front cover

Chem. Soc. Rev., 2021,50, 13444-13444
2. Enhancing sensitivity in a piezoresistive cantilever-based label-free DNA detection assay using ssPNA sensor probes†

Srabani Ghosh,Sourav Mishra,Rupa Mukhopadhyay J. Mater. Chem. B, 2014,2, 960-970
3. Front cover

New J. Chem., 2022,46, 14271-14272
4. A biomaterial screening approach reveals microenvironmental mechanisms of drug resistance†

Alyssa D. Schwartz,Lauren E. Barney,Lauren E. Jansen,Thuy V. Nguyen,Christopher L. Hall,Aaron S. Meyer,Shelly R. Peyton Integr. Biol., 2017,9, 912-924
5. Treating highly charged carbon and fullerene clusters as dielectric particles

Anthony J. Stace,Elena Bichoutskaia Phys. Chem. Chem. Phys., 2011,13, 18339-18346
6. Amino- and chloro-8-hydroxyquinolines and their copper complexes as proteasome inhibitors and antiproliferative agents†

Valeria Lanza,Danilo Milardi,Maurizio Viale,Irena Maric,Carmelo Sgarlata,Graziella Vecchio Metallomics, 2017,9, 1439-1446
7. Molecular docking and molecular dynamics studies on the structure–activity relationship of fluoroquinolone for the HERG channel

Fang Luo,Jiangyong Gu,Lirong Chen,Xiaojie Xu Mol. BioSyst., 2014,10, 2863-2869
8. Agricultural

Analyst, 1930,55, 767a-767a
9. Ligands with an NPNPN-framework and their application in chromium catalysed ethene tri-/tetramerization†

N. Peulecke,B. H. Müller,A. Spannenberg,M. Höhne,U. Rosenthal,A. Wöhl,W. Müller,A. Alqahtani,M. Al Hazmi Dalton Trans., 2016,45, 8869-8874
10. Fe-mediated oxidative cascade [1 + 2 + 3]-cyclization/esterification reaction: synthesis of 4-alkylated 1,4-dihydropyridines†

Zhuoyuan Liu,Yulin Sun,Mingshuai Zhang,Longkun Chen,Xue-Bing Chen,Xiang Li,Fuchao Yu Org. Biomol. Chem., 2023,21, 5475-5480

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